Cas no 10124-41-1 (Thiosulfuric acid(H2S2O3), calcium salt (1:1))

• Product Name: Thiosulfuric acid(H2S2O3), calcium salt (1:1)
• CAS No: 10124-41-1
• MF: CaO₃S₂
• MW: 152.206196784973
• CID: 220771
• PubChem ID: 24964
• Update Time: 2025-05-26

Thiosulfuric acid(H2S2O3), calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Calcium thiosulfate
• calcium thiosulphate
• calcium,dioxido-oxo-sulfanylidene-λ⁶-sulfane
• Calcium hyposulfite
• Caswell No. 153
• EINECS 233-333-7
• Tecesal
• calcium thiosulfate [ca(s2o3)]
• thiosulfuric acid, calcium salt
• Calcium thiosulfate hexahydrate.
• Thiosulfuric acid (H2S2O3), calcium salt (1:1)
• EPA Pesticide Chemical Code 080101
• EC 233-333-7
• UNII-2IO10O728E
• 10124-41-1
• DTXSID2034415
• MFCD00049865
• 2IO10O728E
• Q16706145
• Calcium thiosulfate (Ca(S2O3))
• CALCIUM THIOSULFATE [MI]
• CALCIUM THIOSULFATE [HSDB]
• NS00080467
• Thiosulfuric acid, calcium salt (1:1)
• calcium;dioxido-oxo-sulfanylidene-lambda6-sulfane
• Calciumthiosulfat
• HSDB 2507
• Calcium thiosulfate, 50% solution
• CalciuM thiosulfate, pure, 30-50% solution in water
• FAYYUXPSKDFLEC-UHFFFAOYSA-L
• DTXCID0014415
• THIOSULFURIC ACID [H2S2O3], CALCIUM SALT (1:1)
• Thiosulfuric acid(H2S2O3), calcium salt (1:1)

• Inchi： 1S/Ca.H2O3S2/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key： FAYYUXPSKDFLEC-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)([O-])([O-])=S

Computed Properties

• Exact Mass: 151.89100
• Monoisotopic Mass: 151.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: triclinic crystals
• Density: 1.870
• Melting Point: decomposes [CRC10]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 103.66000
• LogP: 0.50980
• Solubility: 100g/100mL H2O (3°C), decomposed by hot water; insoluble alcohol [MER06] [CRC10]

Additional information on Thiosulfuric acid(H2S2O3), calcium salt (1:1)

Comprehensive Overview of Thiosulfuric Acid (H2S2O3), Calcium Salt (1:1) (CAS No. 10124-41-1)

Thiosulfuric acid (H2S2O3), calcium salt (1:1), identified by its CAS No. 10124-41-1, is a chemical compound of significant interest in both industrial and research applications. This inorganic salt is derived from thiosulfuric acid, a sulfur-containing oxyacid, and calcium, a versatile alkaline earth metal. The compound's unique molecular structure, featuring a sulfur-sulfur bond, contributes to its reactivity and utility in various chemical processes. Researchers and industries value this compound for its role in redox reactions, analytical chemistry, and niche industrial applications.

In recent years, the demand for sulfur-based compounds like calcium thiosulfate has surged due to their eco-friendly properties and compatibility with sustainable practices. Environmental concerns, such as reducing carbon footprints and minimizing hazardous waste, have driven innovations in sulfur chemistry. CAS No. 10124-41-1 is often explored as an alternative in agricultural applications, particularly in soil conditioning and nutrient delivery systems. Its ability to release sulfur and calcium in a controlled manner makes it a candidate for precision farming, a trending topic in agritech discussions.

The compound's chemical properties, including solubility and stability, are frequently studied in academic and industrial research. Thiosulfuric acid (H2S2O3), calcium salt (1:1) exhibits moderate solubility in water, which is a critical factor for its use in aqueous solutions. Its stability under varying pH conditions is another area of interest, especially for applications requiring long-term storage or controlled-release mechanisms. These characteristics align with the growing focus on stable and efficient chemical additives in manufacturing and environmental management.

From a commercial perspective, CAS No. 10124-41-1 is often compared to other calcium salts and thiosulfate derivatives in terms of cost-effectiveness and performance. Industries such as water treatment, textiles, and specialty chemicals evaluate its efficacy as a reducing agent or stabilizer. The compound's role in photographic development—though less prominent today—remains a historical benchmark for its reducing capabilities. Modern applications, however, are more aligned with green chemistry principles, emphasizing minimal environmental impact.

Analytical chemists and material scientists frequently investigate thiosulfuric acid (H2S2O3), calcium salt (1:1) for its spectroscopic and crystallographic properties. Techniques like X-ray diffraction (XRD) and infrared spectroscopy (IR) are employed to characterize its molecular structure and bonding patterns. These studies contribute to a deeper understanding of sulfur-oxygen interactions and their implications for designing novel materials. The compound's potential in energy storage systems, such as sulfur-based batteries, is also an emerging area of exploration, reflecting the broader interest in renewable energy solutions.

Safety and handling guidelines for CAS No. 10124-41-1 emphasize standard laboratory practices, including proper ventilation and protective equipment. While the compound is not classified as highly hazardous, its reactivity with strong acids or oxidizers warrants cautious handling. This aligns with the increasing emphasis on occupational health and safety in chemical industries, a topic widely discussed in regulatory and corporate circles. Proper storage conditions—typically in cool, dry environments—are recommended to maintain its stability over time.

In summary, thiosulfuric acid (H2S2O3), calcium salt (1:1) (CAS No. 10124-41-1) is a multifaceted compound with applications spanning agriculture, industrial chemistry, and materials science. Its relevance in contemporary research is underscored by the shift toward sustainable and efficient chemical solutions. As industries and academia continue to explore its potential, this compound remains a subject of both practical and theoretical significance.